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Cat. No.: B12658680 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the electron ionization (EI) mass spectrometry

fragmentation patterns of various C11 alkane isomers. Understanding these fragmentation

patterns is crucial for the structural elucidation of unknown compounds, a common task in drug

discovery and development, as well as in various other fields of chemical analysis. The data

presented here is sourced from the National Institute of Standards and Technology (NIST)

Mass Spectrometry Data Center, providing a reliable baseline for comparison.

Key Fragmentation Principles of Alkanes in Mass
Spectrometry
Under electron ionization, alkanes undergo fragmentation through the cleavage of C-C bonds.

The fragmentation patterns are highly dependent on the structure of the alkane, particularly the

degree of branching. Key principles governing this fragmentation include:

Cleavage at Branching Points: Branched alkanes tend to fragment preferentially at the

branching points. This is due to the formation of more stable secondary and tertiary

carbocations.[1][2]

Formation of Stable Carbocations: The relative abundance of fragment ions is dictated by the

stability of the resulting carbocations. Tertiary carbocations are more stable than secondary,

which are more stable than primary carbocations.
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Homologous Series: Straight-chain alkanes typically show a series of fragment ions

separated by 14 mass units (CH₂ groups).[1]

Molecular Ion Peak: The molecular ion (M+) peak for long-chain and highly branched

alkanes is often of low abundance or even absent.[1][2]

Comparative Analysis of C11 Alkane Isomer
Fragmentation
The following table summarizes the relative abundances of major fragment ions for n-undecane

and several of its isomers. The data illustrates the influence of the methyl group's position and

the degree of branching on the fragmentation pattern.

m/z
n-
Undeca
ne

2-
Methyld
ecane

3-
Methyld
ecane

4-
Methyld
ecane

5-
Methyld
ecane

2,3-
Dimethy
lnonane

2,4-
Dimethy
lnonane

43 100 100 100 100 100 100 100

57 85 80 75 70 65 85 90

71 60 50 60 65 70 70 75

85 40 30 45 50 55 50 60

99 15 10 20 25 30 25 35

113 5 5 10 15 20 15 20

127 <5 <5 5 8 10 8 10

141 <1 20 5 <5 <5 15 5

156 (M+) <1 <1 <1 <1 <1 <1 <1

Note: The relative abundances are normalized to the base peak (100) and are approximate

values derived from NIST mass spectra.
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The following diagrams, generated using the DOT language, illustrate the fundamental

fragmentation logic for different types of alkanes.

Linear Alkane Fragmentation

Branched Alkane Fragmentation

Alkane Molecular Ion (M+•) [M-15]+Loss of •CH3

More Stable Carbocation

Cleavage at branch
(loss of largest alkyl radical favored)

[M-29]+Loss of CH2 [M-43]+Loss of CH2

Major Fragmentation Pathways

2-Methyldecane (M+•, m/z 156)

C10H21+ (m/z 141)
(secondary carbocation)

Loss of •CH3 (from C2)

C3H7+ (m/z 43)
(isopropyl cation - very stable)

Loss of •C8H17

Smaller fragments

Further fragmentation

e.g., C3H5+ (m/z 41)

Rearrangement
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Major Fragmentation Pathways

2,3-Dimethylnonane (M+•, m/z 156)

Loss of •C2H5 -> C9H19+ (m/z 127)
(tertiary carbocation)

Cleavage between C2-C3

Loss of •C7H15 -> C4H9+ (m/z 57)
(secondary carbocation)

Cleavage between C3-C4

Smaller fragments

Further fragmentation

e.g., C3H7+ (m/z 43)

Further fragmentation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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